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Compound of Interest

Compound Name:
3-Aminocyclobutanol

hydrochloride

Cat. No.: B2644436 Get Quote

CAS Number: 1036260-25-9

Disclaimer: The information provided herein is intended for use by qualified professionals in the

fields of research, drug development, and chemical synthesis. 3-Aminocyclobutanol
hydrochloride is for laboratory use only and should be handled with appropriate safety

precautions.

Introduction
3-Aminocyclobutanol hydrochloride is a substituted cyclobutane derivative containing both

an amino and a hydroxyl functional group.[1] Its rigid four-membered ring structure makes it a

valuable and versatile building block in medicinal chemistry and organic synthesis.[1] The

presence of two functional groups allows for a variety of chemical transformations, enabling the

construction of more complex molecules.[1] It is frequently utilized as a key intermediate in the

synthesis of pharmaceutical compounds and fine chemicals.[1]

It is important to note that the CAS number 1036260-25-9 may refer to a non-specific

stereoisomer or a mixture of isomers of 3-Aminocyclobutanol hydrochloride. The

stereochemistry (cis or trans) is not explicitly defined by this CAS number in many commercial

and technical sources.[2] For stereospecific applications, it is recommended to refer to the

specific CAS numbers for the cis (CAS 1219019-22-3) and trans (CAS 1205037-95-1) isomers.
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Chemical and Physical Properties
The general properties of 3-Aminocyclobutanol hydrochloride are summarized below. These

values may vary depending on the specific isomeric composition of the material.

Property Value Reference(s)

Molecular Formula C₄H₁₀ClNO [3][4][5]

Molecular Weight 123.58 g/mol [3][4][5]

Appearance Yellow or white solid [3][5]

Purity Typically ≥98% [5]

InChI
1S/C4H9NO.ClH/c5-3-1-4(6)2-

3;/h3-4,6H,1-2,5H2;1H
[2]

InChI Key
XUMSHCRPQCZRGX-

UHFFFAOYSA-N
[2][5]

SMILES Cl.NC1CC(C1)O [2]

Storage Temperature

2-8°C under an inert

atmosphere (e.g., Nitrogen or

Argon)

[1]

Synthesis and Experimental Protocols
While specific synthesis protocols for CAS 1036260-25-9 are not readily available in the

literature, a common strategy in medicinal chemistry is the stereoselective synthesis of

cyclobutane derivatives. Below is a detailed experimental protocol for the synthesis of trans-3-

Aminocyclobutanol, which is a key component related to the title compound. This process

involves the inversion of stereochemistry from a cis isomer.

Synthesis of trans-3-Aminocyclobutanol via Mitsunobu
Reaction and Subsequent Deprotection
This protocol is adapted from a patented synthesis method and describes a three-step process

starting from cis-3-dibenzylaminocyclobutanol.
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Step 1: Mitsunobu Reaction for Stereochemical Inversion

This step inverts the stereocenter at the hydroxyl-bearing carbon of the cyclobutane ring.

Reactants:

cis-3-dibenzylaminocyclobutanol (starting material)

A suitable carboxylic acid (e.g., benzoic acid)

A condensing agent such as a dialkyl azodicarboxylate (e.g., DIAD or DEAD)

A phosphine reagent (e.g., triphenylphosphine)

Procedure:

Dissolve cis-3-dibenzylaminocyclobutanol and the carboxylic acid in a suitable anhydrous

solvent (e.g., THF, toluene).

Cool the reaction mixture in an ice bath (0-5 °C).

Slowly add the phosphine reagent to the stirred solution.

Add the dialkyl azodicarboxylate dropwise to the mixture, maintaining the low temperature.

Allow the reaction to warm to room temperature and stir until the starting material is

consumed (monitor by TLC or LC-MS).

Upon completion, the product, a trans-3-dibenzylaminocyclobutyl carboxylate, can be

isolated and purified. For the hydrochloride salt, an acidic workup with HCl can be

performed.

Step 2: Hydrolysis of the Ester

This step removes the carboxylate group to yield the trans-alcohol.

Reactants:

trans-3-dibenzylaminocyclobutyl carboxylate hydrochloride
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A base (e.g., sodium hydroxide, potassium hydroxide)

A suitable solvent (e.g., methanol, ethanol)

Procedure:

Dissolve the ester in the chosen alcohol solvent.

Add an aqueous solution of the base.

Heat the mixture to reflux and stir for several hours until the hydrolysis is complete

(monitor by TLC or LC-MS).

Cool the reaction mixture and remove the solvent under reduced pressure.

Extract the aqueous residue with an organic solvent (e.g., ethyl acetate).

Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate

to yield trans-3-dibenzylcyclobutanol.

Step 3: Debenzylation to Yield trans-3-Aminocyclobutanol

This final step removes the benzyl protecting groups from the amine.

Reactants:

trans-3-dibenzylcyclobutanol

A catalyst (e.g., palladium on carbon (Pd/C) or palladium hydroxide)

A hydrogen source (e.g., hydrogen gas)

A suitable solvent (e.g., methanol, ethanol, isopropanol)

Procedure:

Dissolve the trans-3-dibenzylcyclobutanol in the alcohol solvent in a hydrogenation vessel.

Add the palladium catalyst.
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Pressurize the vessel with hydrogen gas (e.g., 1.0-1.2 MPa).

Heat the reaction mixture (e.g., 30-45 °C) and stir vigorously for 24 hours or until the

reaction is complete.

Carefully filter the reaction mixture to remove the catalyst.

Concentrate the filtrate under reduced pressure to obtain crude trans-3-

aminocyclobutanol.

To obtain the hydrochloride salt, the crude product can be dissolved in a suitable solvent

and treated with a solution of HCl.

Safety and Handling
3-Aminocyclobutanol hydrochloride is classified as harmful if swallowed.[6][7][8] Standard

laboratory safety practices should be employed when handling this compound.

Hazard Class &
Category

Statement Pictogram Signal Word

Acute Toxicity 4, Oral
H302: Harmful if

swallowed
GHS07 Warning

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[6][8]

P270: Do not eat, drink or smoke when using this product.[6][8]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[6][8]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[6][8]

Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should

be worn at all times.
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Visualizations
General Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of trans-3-

Aminocyclobutanol from its cis precursor, as detailed in the experimental protocols section.
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Step 1: Stereochemical Inversion

Step 2: Hydrolysis

Step 3: Deprotection

cis-3-Dibenzylamino
cyclobutanol

trans-3-Dibenzylamino
cyclobutyl Carboxylate

  Mitsunobu Reaction
(DIAD, PPh3, RCOOH)

trans-3-Dibenzyl
cyclobutanol

  Base-mediated
Hydrolysis (e.g., NaOH)

trans-3-Amino
cyclobutanol

  Catalytic Hydrogenation
(H2, Pd/C)

trans-3-Aminocyclobutanol
Hydrochloride

  HCl addition
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Specific Stereoisomers

3-Aminocyclobutanol Hydrochloride
(CAS: 1036260-25-9)

(Stereochemistry Unspecified)

cis-3-Aminocyclobutanol HCl
(CAS: 1219019-22-3)

trans-3-Aminocyclobutanol HCl
(CAS: 1205037-95-1)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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